Cas no 69318-44-1 (Phosphorothioic acid, O-(3,5-dimethylphenyl) O,O-diethyl ester)

Phosphorothioic acid, O-(3,5-dimethylphenyl) O,O-diethyl ester structure
69318-44-1 structure
Product Name:Phosphorothioic acid, O-(3,5-dimethylphenyl) O,O-diethyl ester
CAS No:69318-44-1
MF:C12H19O3PS
MW:274.31622338295
CID:2684435
PubChem ID:44144853
Update Time:2025-04-21

Phosphorothioic acid, O-(3,5-dimethylphenyl) O,O-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • (3,5-dimethylphenoxy)-diethoxy-sulfanylidene-λ<sup>5</sup>-phosphane
    • Phosphorothioic acid, O-(3,5-dimethylphenyl) O,O-diethyl ester
    • (3,5-dimethylphenoxy)-diethoxy-sulfanylidene-lambda5-phosphane
    • 69318-44-1
    • DTXSID20219374
    • Inchi: 1S/C12H19O3PS/c1-5-13-16(17,14-6-2)15-12-8-10(3)7-11(4)9-12/h7-9H,5-6H2,1-4H3
    • InChI Key: ZJSHVJWZHCTYKJ-UHFFFAOYSA-N
    • SMILES: S=P(OCC)(OCC)OC1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 274.07925264Da
  • Monoisotopic Mass: 274.07925264Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 59.8Ų
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